Cas no 2680781-08-0 (2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid)

• Product Name: 2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid
• CAS No: 2680781-08-0
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 5648613
• PubChem ID: 165920173
• Update Time: 2025-10-31

2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-6-oxo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,6-dihydropyrimidin-5-yl)acetic acid
• EN300-28282502
• 2680781-08-0
• 2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid

• Inchi： 1S/C11H13N3O5/c1-3-4-19-11(18)14-9-7(5-8(15)16)10(17)13-6(2)12-9/h3H,1,4-5H2,2H3,(H,15,16)(H2,12,13,14,17,18)
• InChI Key： AZPDEWWYDUFNBV-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)=C(NC(=O)OCC=C)N=C(C)N1

Computed Properties

• Exact Mass: 267.08552052g/mol
• Monoisotopic Mass: 267.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 117Ų

Additional information on 2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid

Comprehensive Overview of 2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid (CAS No. 2680781-08-0)

2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid (CAS No. 2680781-08-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrimidine derivative family, which is widely studied for its role in drug development, particularly in targeting enzyme inhibition and modulating biological pathways. The presence of both carbonylamino and acetic acid functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent trends in scientific research highlight a growing interest in pyrimidine-based compounds due to their applications in designing novel therapeutics. For instance, researchers are exploring derivatives like 2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid for their potential anti-inflammatory and antimicrobial properties. This aligns with the increasing demand for small-molecule inhibitors in treating chronic diseases, a topic frequently searched in academic and industrial databases.

The structural uniqueness of CAS No. 2680781-08-0 lies in its dihydropyrimidinone core, a scaffold known for its bioactivity. The prop-2-en-1-yloxy moiety introduces additional functionality, enabling further chemical modifications. Such features are critical in medicinal chemistry, where tailored compounds are needed to address specific biological targets. This compound’s synthesis and applications are often discussed in forums focusing on heterocyclic chemistry and drug discovery.

From an industrial perspective, 2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid is gaining attention as a building block for high-value intermediates. Its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient synthesis, makes it relevant to sustainable manufacturing practices. These aspects resonate with current searches on eco-friendly chemical synthesis and biodegradable materials.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing CAS No. 2680781-08-0. Researchers emphasize the importance of purity and stability studies, particularly when the compound is intended for pharmaceutical formulations. This aligns with frequent queries about quality control in drug development and regulatory compliance for new chemical entities.

In summary, 2-(2-methyl-6-oxo-4-{(prop-2-en-1-yloxy)carbonylamino}-1,6-dihydropyrimidin-5-yl)acetic acid represents a promising candidate for advancing biomedical research and industrial applications. Its multifaceted properties and adaptability to modern chemical methodologies position it as a compound of interest for scientists and manufacturers alike. As the demand for innovative solutions grows, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemistry.